2-Phenoxy-1-(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)propan-1-one

• IUPAC Name: 2-phenoxy-1-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]propan-1-one
• InChI: InChI=1S/C18H26N2O2S/c1-15(22-17-6-3-2-4-7-17)18(21)20-10-5-9-19(11-12-20)16-8-13-23-14-16/h2-4,6-7,15-16H,5,8-14H2,1H3
• InChI Key: MOIVLJTXVOWXCD-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCCN(CC1)C2CCSC2)OC3=CC=CC=C3
• Molecular Formula: C18H26N2O2S
• Molecular Weight: 334.5 g/mol

Description

2-Phenoxy-1-(4-(tetrahydrothiophen-3-yl)-1,4-diazepan-1-yl)propan-1-one, also known as TAK-659, is a novel small molecule kinase inhibitor that has gained attention in recent years due to its potential therapeutic applications. This compound has been extensively studied for its ability to inhibit various kinases involved in the regulation of immune cell function, making it a promising candidate for the treatment of autoimmune diseases and cancer.

Scientific Research Applications

Sorption of Phenoxy Herbicides to Soil

Phenoxy herbicides, including 2,4-D, show specific sorption behaviors to various soils and materials. These herbicides are primarily absorbed by soil organic matter and iron oxides. Understanding the sorption mechanism can help in assessing the environmental fate of similar compounds and their potential for pollution or use in agriculture (Werner, Garratt, & Pigott, 2012).

Acidolysis of Lignin Model Compounds

Research on the acidolysis of lignin model compounds, including those with phenoxy groups, provides insights into the degradation mechanisms of lignin. These findings can inform applications in biodegradable plastics, biofuels, and the environmental breakdown of related compounds (Yokoyama, 2015).

Biological Effects of Environmental Pollutants

The effects of environmental pollutants, including those with phenolic structures similar to the compound of interest, on male fertility underscore the importance of understanding the biological impacts of such chemicals. This knowledge is crucial for developing safer materials and for environmental health research (Lagos-Cabré & Moreno, 2012).

Thermoelectric Materials

Poly(3,4-ethylenedioxythiophene) (PEDOT) research illustrates the potential of organic materials in thermoelectric applications. Similar compounds with tailored electronic properties could be explored for use in energy conversion technologies (Yue & Xu, 2012).

Pharmacological Review of Diazepines

1,4-Diazepines, including benzodiazepines, are associated with a wide range of biological activities. Research in this area can inform the development of pharmaceuticals for treating various disorders, suggesting potential medical applications for structurally related compounds (Rashid et al., 2019).